Cas no 910443-07-1 (2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde)

• Product Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde
• CAS No: 910443-07-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD08277192
• CID: 2129175
• Update Time: 2025-05-26

2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzaldehyde
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde
• 2-((3,5-Dimethylisoxazol-4-yl)methoxy)benzaldehyde
• STK502099
• BBL015789
• 2-(3,5-Dimethylisoxazol-4-ylmethoxy)-benzaldehyde

• MDL： MFCD08277192
• Inchi： 1S/C13H13NO3/c1-9-12(10(2)17-14-9)8-16-13-6-4-3-5-11(13)7-15/h3-7H,8H2,1-2H3
• InChI Key： GEUZGJRITYDUAK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CC1C(C)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde

2-[(3,5-Dimethyl-1,2-Oxazol-4-Yl)Methoxy]Benzaldehyde: A Comprehensive Overview

The compound 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde, identified by the CAS number CAS No. 910443-07-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, material synthesis, and biochemical research. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and applications.

Recent studies have highlighted the importance of oxazole derivatives like 2-(3,5-dimethyloxazol-4-yl)methoxybenzaldehyde in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, investigations into its ability to modulate enzyme activity or interact with cellular receptors have opened new avenues for drug discovery. The compound's structure allows for functionalization at multiple sites, making it a versatile scaffold for developing novel pharmaceutical agents.

The synthesis of CAS No. 910443-07-1 involves a multi-step process that typically begins with the preparation of the oxazole ring system. This is followed by the introduction of the methoxy group and subsequent aldehyde functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved reaction yields while reducing waste generation.

In terms of physical properties, 2-(3,5-dimethyloxazol-4-methoxy)benzaldehyde exhibits interesting behavior under various conditions. Its solubility profile and thermal stability make it suitable for a wide range of applications. Researchers have also investigated its electronic properties using advanced spectroscopic techniques such as NMR and UV-vis spectroscopy. These studies have provided valuable insights into its electronic structure and reactivity patterns.

The application of this compound extends beyond traditional chemical synthesis. In materials science, it has been utilized as a precursor for the development of advanced polymers and coatings with tailored properties. Additionally, its role in biochemical assays has been explored, particularly in studying enzyme kinetics and receptor-ligand interactions.

In conclusion, the compound 2-(3,5-dimethyloxazol-4-methoxy)benzaldehyde, CAS No. 910443-07-1, represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.